Cas no 946200-58-4 (2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide)

• Product Name: 2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide
• CAS No: 946200-58-4
• MF: C₁₆H₁₆ClN₅O₂S
• MW: 377.848540306091
• CID: 5932469
• PubChem ID: 135884273
• Update Time: 2025-05-20

2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide
• XDSDTNNLOOSWRL-UHFFFAOYSA-N
• 2-[[1-(4-chlorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]-N-propylacetamide
• 946200-58-4
• F2085-0150
• AKOS005010307
• 2-((1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-propylacetamide

• Inchi： 1S/C16H16ClN5O2S/c1-2-7-18-13(23)9-25-16-20-14-12(15(24)21-16)8-19-22(14)11-5-3-10(17)4-6-11/h3-6,8,19H,2,7,9H2,1H3,(H,18,23)
• InChI Key： ZYFFQDCISXFJDA-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)CSC1=NC(=O)C2=CNN(C3=CC=C(Cl)C=C3)C2=N1

Computed Properties

• Exact Mass: 377.0713236g/mol
• Monoisotopic Mass: 377.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide

Comprehensive Overview of 2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide (CAS No. 946200-58-4)

2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-ylsulfanyl}-N-propylacetamide (CAS No. 946200-58-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and development.

The molecular structure of 2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide features a pyrazolo[3,4-d]pyrimidine core, a 4-chlorophenyl group, and a propylacetamide side chain. This unique combination of functional groups contributes to its distinct chemical properties and reactivity. The presence of the sulfanyl linkage enhances its potential for forming stable interactions with biological targets, making it a valuable scaffold for medicinal chemistry.

One of the most frequently searched questions about this compound is: "What are the potential therapeutic applications of pyrazolo[3,4-d]pyrimidine derivatives?" Studies suggest that derivatives like 2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide may exhibit kinase inhibitory activity, which is crucial for targeting diseases such as cancer and inflammatory disorders. Researchers are also exploring its role in modulating signal transduction pathways, a hot topic in modern drug development.

In addition to its pharmacological potential, CAS No. 946200-58-4 is also of interest in organic synthesis and material science. The compound's stability and reactivity make it a candidate for developing novel heterocyclic frameworks, which are widely used in agrochemicals and functional materials. Its synthesis typically involves multi-step reactions, including cyclization and sulfanylation, which are areas of active research in synthetic chemistry.

Another trending topic related to this compound is its environmental impact and biodegradability. As the chemical industry moves toward sustainable practices, understanding the ecological footprint of specialized compounds like 2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide becomes critical. Recent studies focus on optimizing synthetic routes to minimize waste and improve yield, aligning with green chemistry principles.

The market demand for pyrazolo[3,4-d]pyrimidine derivatives is on the rise, driven by their versatility in drug discovery. Pharmaceutical companies are investing in the development of small-molecule inhibitors based on this scaffold, targeting diseases with high unmet medical needs. CAS No. 946200-58-4 represents a promising candidate for further exploration, particularly in personalized medicine and targeted therapy.

For researchers and professionals seeking detailed information about 2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide, it is essential to consult reliable sources such as peer-reviewed journals and chemical databases. The compound's spectroscopic data, solubility, and storage conditions are critical parameters for experimental success. Additionally, collaborations between academia and industry can accelerate the translation of this molecule into practical applications.

In summary, 2-{1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}-N-propylacetamide (CAS No. 946200-58-4) is a compound with significant potential in multiple scientific domains. Its unique structure and biological activity make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to uncover its properties and applications, this molecule is poised to play a pivotal role in advancing both medicine and materials science.